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Compound of Interest

Compound Name: 2-Chloro-6-fluoronitrobenzene

Cat. No.: B1304941 Get Quote

CAS Number: 64182-61-2

This technical guide provides an in-depth overview of 2-Chloro-6-fluoronitrobenzene, a

pivotal chemical intermediate for professionals in research, development, and drug discovery.

The document details its physicochemical properties, synthesis protocols, key applications, and

safety information.

Physicochemical and Structural Data
2-Chloro-6-fluoronitrobenzene, with the CAS number 64182-61-2, is a substituted aromatic

compound containing chloro, fluoro, and nitro functional groups.[1] These groups provide

multiple reactive sites, making it a versatile building block in organic synthesis.[1]

Table 1: Physicochemical Properties of 2-Chloro-6-fluoronitrobenzene
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Property Value Source(s)

CAS Number 64182-61-2 [2][3]

Molecular Formula C₆H₃ClFNO₂ [2][3][4]

Molecular Weight 175.54 g/mol [2][4][5]

Boiling Point 245.1±20.0 °C (Predicted) [6]

Density 1.494±0.06 g/cm³ (Predicted) [6]

Physical Form Fused solid or liquid [6][7]

Color Yellow [6]

InChI Key
GOIUPLBHNRTTIO-

UHFFFAOYSA-N
[2][5][7]

Storage Temperature Room Temperature [6][7]

Synthesis Protocol
The synthesis of 2-Chloro-6-fluoronitrobenzene can be achieved through a multi-step

process starting from 2-chloro-6-fluoroaniline hydrochloride.[5][8] The general workflow

involves diazotization of the aniline derivative followed by a Sandmeyer-type reaction.
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Starting Materials

Step 1: Diazotization Step 2: Nitration/Substitution

Purification

2-Chloro-6-fluoroaniline hydrochloride

Diazonium Salt Intermediate
(kept below 5°C)

Sodium Nitrite Hydrochloric Acid

Reaction Mixture

Cuprocupric Sulfite Suspension
with Sodium Nitrite

Steam Distillation

Ether Extraction

Drying (Magnesium Sulfate)

Distillation

2-Chloro-6-fluoronitrobenzene
(Final Product)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-6-fluoronitrobenzene.
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Experimental Protocol: Synthesis from 2-Chloro-6-
fluoroaniline Hydrochloride[5][8]

Diazotization:

Prepare a solution of 17.2 g of 2-chloro-6-fluoroaniline hydrochloride and 12.5 ml of

concentrated hydrochloric acid in 150 ml of water.

Slowly add a solution of 9 g of sodium nitrite in 25 ml of water to the aniline solution.

Crucially, maintain the temperature of the solution below 5°C throughout the addition.

Substitution Reaction:

In a separate vessel, prepare a stirred suspension of 18 g of cuprocupric sulfite and 60 g

of sodium nitrite in 300 ml of water at room temperature.

Add the previously prepared diazonium salt solution to this suspension.

Stir the resulting mixture for 1 hour at room temperature.

Purification:

Steam distill the reaction mixture until no more product is observed condensing in the

distillate.

Extract the distillate with ether.

Dry the ether extract using magnesium sulfate.

Concentrate the dried extract and distill the residue to yield the final product. The product

is reported to have a boiling point of 148°-152° at 30 mm Hg.[8]

Applications in Research and Development
2-Chloro-6-fluoronitrobenzene is a highly versatile intermediate in the synthesis of complex

organic molecules, primarily within the pharmaceutical and agrochemical industries.[1][9][10] Its
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utility stems from the distinct reactivity of the chloro, fluoro, and nitro groups on the benzene

ring, which allows for precise and varied chemical modifications.[1]

Pharmaceutical Synthesis: The compound serves as a key building block for synthesizing

Active Pharmaceutical Ingredients (APIs).[1][11] The strategic placement of its functional

groups enables chemists to perform reactions like nucleophilic substitution and reduction to

introduce new functionalities, leading to the development of novel therapeutic agents.[1][11]

Agrochemical Development: In the agrochemical sector, this intermediate is instrumental in

creating next-generation pesticides, herbicides, and fungicides.[10] Its derivatives can be

tailored to exhibit potent and selective biological activity against pests and weeds,

contributing to more effective and environmentally sustainable crop protection solutions.[10]

Specialty Chemicals and Materials Science: Beyond life sciences, 2-Chloro-6-
fluoronitrobenzene is used in the synthesis of specialty chemicals, dyes, and advanced

polymers.[9][10][12] Its unique electronic and structural properties can be harnessed to

create materials with specific characteristics such as thermal stability or chemical resistance.

[10][12]

Pharmaceuticals Agrochemicals Specialty Chemicals & Materials

2-Chloro-6-fluoronitrobenzene
(CAS 64182-61-2)

Nucleophilic Substitution Reduction of Nitro Group Synthesis of Bioactive Moieties Precursor for Dyes Monomer for Advanced Polymers

Active Pharmaceutical Ingredients (APIs) Herbicides, Fungicides, Insecticides Specialty Polymers & Resins
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Click to download full resolution via product page

Caption: Key application pathways for 2-Chloro-6-fluoronitrobenzene.

Spectroscopic Analysis Workflow
The structural elucidation of 2-Chloro-6-fluoronitrobenzene and its derivatives relies on

standard spectroscopic techniques. While specific spectra for this compound require access to

dedicated databases, a general analytical workflow is presented below.[13] Spectroscopic data

for similar compounds can be found in resources like ChemicalBook.[13][14]

Mass Spectrometry (MS): Provides the molecular weight and fragmentation pattern,

confirming the elemental composition.

Infrared (IR) Spectroscopy: Identifies characteristic functional groups, such as the C-NO₂

stretching vibrations, and aromatic C-H, C-Cl, and C-F bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): Elucidates the precise

connectivity of atoms. ¹H NMR shows the number and environment of protons, ¹³C NMR

reveals the carbon skeleton, and ¹⁹F NMR provides information on the fluorine atom's

environment and coupling.

Spectroscopic Techniques Data Interpretation

Sample of
2-Chloro-6-fluoronitrobenzene

Mass Spectrometry (MS)

Infrared (IR) Spectroscopy

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F)

Molecular Weight &
Fragmentation Pattern

Functional Group
Identification (e.g., -NO₂)

Connectivity &
Structural Elucidation

Verified Chemical Structure

Click to download full resolution via product page
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Caption: General workflow for spectroscopic structure determination.

Safety and Handling Information
2-Chloro-6-fluoronitrobenzene is considered a hazardous substance and requires careful

handling in a laboratory or industrial setting.[15][16] Appropriate personal protective equipment

(PPE) and engineering controls are mandatory.

Table 2: Summary of Safety Information
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Category Information Source(s)

Signal Word Warning [7]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H332: Harmful if

inhaled. H335: May cause

respiratory irritation.

[7][17]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[7][17]

Handling

Use only outdoors or in a well-

ventilated area. Avoid contact

with skin, eyes, and clothing.

Do not breathe dust. Wash

hands thoroughly after

handling.

[15][16][17]

Storage

Keep container tightly closed.

Store in a dry, cool, and well-

ventilated place. Store locked

up.

[15][17]

Incompatible Materials
Strong oxidizing agents,

Strong bases.
[15]

Disposal Dispose of contents/container

in accordance with local,

regional, national, and

[15][16]
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international regulations. Do

not let this chemical enter the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Chloro-6-
fluoronitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304941#2-chloro-6-fluoronitrobenzene-cas-number-
64182-61-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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